Cas no 371221-65-7 (tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 371221-65-7
• MF: C₁₆H₂₁NO₃
• MW: 275.34
• CID: 6786568
• PubChem ID: 18680087
• Update Time: 2025-06-26

tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• DB-419891
• SCHEMBL5776208
• tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 371221-65-7

• Inchi： 1S/C16H21NO3/c1-11-14-9-12(10-18)5-6-13(14)7-8-17(11)15(19)20-16(2,3)4/h5-6,9-11H,7-8H2,1-4H3
• InChI Key： YVIDGBXPMSISKO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=CC(C=O)=CC=2C1C)=O

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate

tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 371221-65-7): A Comprehensive Overview

tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 371221-65-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate.

Chemical Structure and Properties

The molecular formula of tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate is C₁₈H₂₃NO₃, with a molecular weight of approximately 305.38 g/mol. The compound features a tert-butyl group attached to the carboxylic acid moiety, a formyl group at the 7-position of the isoquinoline ring, and a methyl group at the 1-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The isoquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The formyl group at the 7-position adds an additional layer of complexity and reactivity, which can be exploited for the design of novel bioactive molecules. The tert-butyl group provides steric hindrance and stability to the carboxylic acid moiety, enhancing the overall chemical stability of the compound.

Synthesis Methods

The synthesis of tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate has been reported using several methodologies. One common approach involves the condensation of tert-butyl 1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate with an aldehyde or formic acid derivative under appropriate conditions. This reaction typically proceeds via a Pictet-Spengler cyclization followed by formylation.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines palladium-catalyzed C-H activation with formylation to directly access the target compound. This method offers improved yields and reduced reaction times compared to traditional multi-step approaches. The use of environmentally benign solvents and catalysts further enhances the sustainability and scalability of this synthetic route.

Biological Activities

tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate has been investigated for its potential biological activities, particularly in the context of neurodegenerative diseases and cancer. Studies have shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate can effectively inhibit microglial activation and reduce neuroinflammation in vitro and in vivo models of Parkinson's disease. The compound was found to downregulate pro-inflammatory cytokines such as TNF-alpha and IL-6 while upregulating anti-inflammatory cytokines like IL-10.

Beyond its neuroprotective properties, tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit Akt/mTOR signaling in breast cancer cells and suppress angiogenesis in glioblastoma models.

Clinical Applications and Future Directions

The potential clinical applications of tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate are currently being explored through various preclinical studies and early-stage clinical trials. Initial results from these studies have been promising, suggesting that this compound could be developed into a novel therapeutic agent for treating neurodegenerative diseases and cancer.

In addition to its direct therapeutic applications, tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate serves as a valuable lead compound for drug discovery efforts. Researchers are actively investigating structural modifications to enhance its potency, selectivity, and pharmacokinetic properties. For example, recent studies have focused on optimizing the substitution patterns on the isoquinoline ring to improve blood-brain barrier permeability and reduce off-target effects.

Conclusion

Tert-butyl 7-formyl-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 371221-65-7) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a promising candidate for the development of novel therapeutics for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.